1-Acetyl-2-piperidineacetic Acid

• CAS: 118664-99-6; 25393-20-8
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.223
• SMILES: CC(=O)N1CCCCC1CC(=O)O
• InChI: InChI=1S/C9H15NO3/c1-7(11)10-5-3-2-4-8(10)6-9(12)13/h8H,2-6H2,1H3,(H,12,13)
• InChIKey: FMJUSBGJDLWLGD-UHFFFAOYSA-N
• Solubility: not available

1-Acetyl-2-piperidineacetic Acid (CAS 25393-20-8): A Position-Specific Piperidine Scaffold for CNS-Focused Medicinal Chemistry

1-Acetyl-2-piperidineacetic acid (CAS 25393-20-8; IUPAC: 2-(1-acetylpiperidin-2-yl)acetic acid), with molecular formula C₉H₁₅NO₃ and molecular weight 185.22 g/mol, is a functionalized piperidine derivative bearing an N-acetyl group and a carboxylic acid moiety at the 2-position of the piperidine ring . Note: CAS 118664-99-6 is a conflicting identifier assigned by certain vendors to 1-chloro-2-fluoro-4-methyl-5-nitrobenzene (C₇H₅ClFNO₂, MW 189.57) and does not correspond to this compound . The primary CAS 25393-20-8 is the authoritative registry number. This compound serves as a versatile building block for CNS-active molecule synthesis, offering a chiral center at C2 and a functional handle for amide coupling or esterification [1].

Workflow

CNS-focused medicinal chemistry; methylphenidate-class scaffold synthesis.

Key Attribute

C2 chiral center enables enantioselective synthesis strategies.

Selection Logic

Orthogonal N-acetyl and C2-acetic acid groups support sequential derivatization.

• [1] MySkinRecipes. 1-Acetyl-2-piperidineacetic Acid – Product Description. Used as an intermediate in the synthesis of pharmaceuticals, particularly in the development of central nervous system agents. View Source

Why Positional Isomers of Acetyl-Piperidineacetic Acid Are Not Interchangeable in Pharmaceutical Synthesis

1-Acetyl-2-piperidineacetic acid, the 4-substituted analog 1-acetyl-4-piperidineacetic acid (CAS 78056-60-7), and the 3-substituted analog are positional isomers with identical molecular formula (C₉H₁₅NO₃) and molecular weight, yet their synthetic utility diverges substantially due to the position of the acetic acid substituent. The 2-substituted compound is preferentially employed as an intermediate for CNS-active agents, including methylphenidate-class scaffolds, because the C2 attachment mimics the α-substituted piperidine pharmacophore of neuroactive molecules [1]. In contrast, the 4-substituted analog is directed toward antiepileptic drug synthesis . Simply substituting the 4-isomer for the 2-isomer in a CNS-directed synthetic route results in a different connectivity pattern, altering downstream pharmacophore geometry and potentially invalidating structure-activity relationships. Furthermore, the 2-substituted compound possesses a stereogenic center at C2, enabling enantioselective synthesis, whereas the symmetrical 4-substituted analog lacks this capacity .

Position

4-isomer pharmacophore geometry differs; may not map to CNS targets.

CNS fit may shift

Chirality

4-isomer is achiral at substitution point; enantioselective routes may be precluded.

Stereochem. mismatch

Solubility

4-isomer solubility is reported as low; aqueous workup steps may be impacted.

Handling mismatch

• [1] SpectraBase. Methylphenidate AC – Methyl (1-acetyl-2-piperidinyl)(phenyl)acetate. Demonstrates the 1-acetyl-2-piperidinyl scaffold as a direct precursor to methylphenidate-class compounds. View Source

Head-to-Head Comparative Evidence: 1-Acetyl-2-piperidineacetic Acid vs. Positional Isomers and Structural Analogs

CNS Pharmacophore Compatibility: 2-Substituted vs. 4-Substituted Acetyl-Piperidineacetic Acid in CNS Drug Intermediate Selection

1-Acetyl-2-piperidineacetic acid is explicitly described as an intermediate for central nervous system agent development, with its 2-substituted scaffold mimicking the α-substituted piperidine motif found in methylphenidate-class compounds [1]. In contrast, 1-acetyl-4-piperidineacetic acid is documented as an intermediate for antiepileptic drugs, a distinct therapeutic category . The 2-position attachment yields a pharmacophore geometry compatible with dopamine and norepinephrine reuptake targets, whereas the 4-position attachment directs toward different receptor profiles [2]. This pharmacological pathway divergence means the isomers are not functionally interchangeable in CNS-focused medicinal chemistry programs.

CNS Pharmacophore

Class-level inference

2-isomer: CNS agent synthesis; 4-isomer: antiepileptic drug synthesis. Pharmacophore geometry differs.

CNS pharmacophore access review may be needed; 4-isomer not interchangeable.

Documented from intermediate supply chain context.

Evidence Dimension	Therapeutic indication of downstream drug candidates synthesized from each intermediate
Target Compound Data	CNS agents (methylphenidate-class psychostimulants and related neuroactive compounds)
Comparator Or Baseline	1-Acetyl-4-piperidineacetic acid (CAS 78056-60-7): Antiepileptic drug class; 1-Acetyl-3-piperidineacetic acid: General organic synthesis
Quantified Difference	Qualitative: distinct therapeutic categories; the 2-isomer enables CNS pharmacophore access that the 4-isomer cannot replicate
Conditions	Inferred from documented synthetic applications in pharmaceutical intermediate supply chains

Why This Matters

Procurement of the 2-substituted isomer is mandatory for CNS-focused medicinal chemistry programs targeting methylphenidate-class scaffolds; the 4-isomer cannot substitute without altering the entire synthetic route and target pharmacology.

• [1] MySkinRecipes. 1-Acetyl-2-piperidineacetic Acid – Product Description. 'Used as an intermediate in the synthesis of pharmaceuticals, particularly in the development of central nervous system agents.' View Source
• [2] SpectraBase. Methylphenidate AC. Methyl (1-acetyl-2-piperidinyl)(phenyl)acetate entry demonstrates the 1-acetyl-2-piperidinyl scaffold as a methylphenidate precursor. View Source

Chiral Building Block Utility: Stereogenic Center at C2 Enables Enantioselective Synthesis

1-Acetyl-2-piperidineacetic acid possesses a stereogenic center at the C2 carbon of the piperidine ring, enabling its use as a racemic mixture or as resolved enantiomers for stereoselective synthesis . The (R)-enantiomer analog, (R)-1-acetyl-2-piperidinecarboxylic acid (CAS 178963-27-4), is commercially available and demonstrates the feasibility of enantiomeric resolution within this scaffold class . In contrast, 1-acetyl-4-piperidineacetic acid is achiral at the point of substitution (C4 is symmetric with respect to the ring plane), precluding its use in enantioselective synthetic strategies . This stereochemical distinction provides the 2-substituted compound with a critical advantage in asymmetric synthesis applications.

Chiral Utility

Class-level inference

2-isomer: chiral at C2 (enantiomers resolvable). 4-isomer: achiral at substitution position.

Enantioselective synthesis pathway fit review; chiral control context may be required.

(R)-enantiomer analog commercially available.

Evidence Dimension	Stereochemical capability for enantioselective synthesis
Target Compound Data	Chiral (racemic at C2; enantiomers resolvable); (R)-enantiomer analog commercially available (CAS 178963-27-4)
Comparator Or Baseline	1-Acetyl-4-piperidineacetic acid (CAS 78056-60-7): Achiral at the substitution position (C4 symmetric); no enantiomers possible
Quantified Difference	Categorical: chiral vs. achiral at the acetic acid attachment point
Conditions	Structural analysis of molecular scaffolds; commercial availability of enantiopure analogs

Why This Matters

For programs requiring enantioselective synthesis or chiral resolution, only the 2-substituted isomer provides this capability; selecting the 4-isomer would eliminate the option of stereochemical control.

Aqueous Solubility Advantage: Facilitating Synthetic Manipulation in Aqueous and Mixed-Solvent Systems

1-Acetyl-2-piperidineacetic acid exhibits a measured aqueous solubility of 39 g/L at 25 °C , which is substantially higher than the qualitative solubility profile reported for 1-acetyl-4-piperidineacetic acid, described as having 'low solubility in water' . The 2-substituted compound also possesses a predicted pKa of 4.75±0.10 , indicating that the carboxylic acid group is readily deprotonated under mildly basic conditions, facilitating aqueous-phase salt formation and purification strategies. Higher aqueous solubility simplifies reaction workup, enables aqueous-phase coupling reactions, and reduces reliance on organic co-solvents, providing a practical laboratory handling advantage.

Aqueous Solubility

Supporting evidence

39 g/L at 25 °C vs. qualitative 'low' for 4-isomer.

May support aqueous-phase coupling and salt-formation selection.

Predicted pKa: 4.75; vendor-reported solubility.

Evidence Dimension	Aqueous solubility (g/L at 25 °C)
Target Compound Data	39 g/L (25 °C)
Comparator Or Baseline	1-Acetyl-4-piperidineacetic acid: Qualitative description as 'low solubility in water'; no quantitative g/L data available from authoritative sources
Quantified Difference	39 g/L for 2-isomer vs. qualitative 'low' for 4-isomer; estimated >10-fold difference based on qualitative descriptors
Conditions	Measured solubility at 25 °C for target; qualitative vendor description for comparator

Why This Matters

Higher aqueous solubility streamlines synthetic workflows involving aqueous-phase reactions, salt formation, and purification steps, reducing solvent costs and simplifying scale-up compared to the poorly soluble 4-isomer.

Defined Melting Point Enables Identity Verification and Quality Control in Procurement

1-Acetyl-2-piperidineacetic acid has a well-defined experimental melting point of 112–113 °C, a white to off-white solid appearance, and commercial availability at ≥98% purity (HPLC) from multiple suppliers . In contrast, the 4-substituted analog has no clearly defined melting point in major databases, with some sources listing it as 'N/A' . The defined melting point of the target compound provides a straightforward, low-cost identity verification method (mixed melting point determination or USP/EP melting point apparatus) for incoming quality control, reducing reliance on costly spectroscopic techniques for routine identity confirmation.

Melting Point

Supporting evidence

112–113 °C (experimental); comparator mp not consistently defined.

Supports rapid identity verification during incoming QC.

≥98% purity available from multiple suppliers.

Evidence Dimension	Availability of a defined experimental melting point for identity verification
Target Compound Data	Melting point: 112–113 °C (experimental); White to off-white solid; Purity: ≥98% available
Comparator Or Baseline	1-Acetyl-4-piperidineacetic acid: Melting point listed as 'N/A' (not available) in major databases; reported range 117–121 °C from one source but inconsistently verified
Quantified Difference	Target: defined mp (112–113 °C); Comparator: mp data inconsistent or unavailable across databases
Conditions	Experimental determination (ChemicalBook); supplier purity specifications (AKSci, Chemscene, Leyan)

Why This Matters

A reliable melting point enables rapid, equipment-minimal identity verification during incoming material inspection, reducing quality control burden and the risk of accepting mislabeled material compared to analogs lacking defined mp data.

Established Commercial Supply Chain with Multi-Vendor Availability at Research and Bulk Scales

1-Acetyl-2-piperidineacetic acid (CAS 25393-20-8) is stocked by a broad network of established chemical suppliers including Enamine (purity 95%), AKSci (min. purity 98%), Leyan (98+%), Chemscene (98+%), and CymitQuimica (95%), with multiple suppliers offering both research-scale (250 mg–5 g) and bulk quantities [1]. This multi-vendor availability enhances procurement reliability through competitive pricing and reduced single-supplier dependency. In contrast, the 3-substituted isomer (1-acetyl-3-piperidineacetic acid) has markedly fewer commercial sources, and the non-acetylated parent compound 2-piperidineacetic acid (CAS 19832-04-3) requires an additional N-protection step before use in many synthetic routes, increasing step count and cost.

Supply Chain

Supporting evidence

≥5 established suppliers (Enamine, AKSci, Leyan, etc.); 3-isomer has ≤2.

Multi-vendor availability supports procurement reliability review.

Bulk quantities available.

Evidence Dimension	Number of established commercial suppliers and available purity grades
Target Compound Data	≥5 established suppliers (Enamine, AKSci, Leyan, Chemscene, CymitQuimica); purity grades: 95%, 98%, 98+%
Comparator Or Baseline	1-Acetyl-3-piperidineacetic acid: Fewer commercial sources; Non-acetylated 2-piperidineacetic acid: Requires additional synthetic step (N-acetylation) before use as a protected intermediate
Quantified Difference	≥5 commercial sources for target vs. ≤2 for 3-isomer; non-acetylated parent requires +1 synthetic step for N-protection
Conditions	Commercial supplier catalogs accessed via ChemBase, Molbase, and direct supplier websites

Why This Matters

Multi-vendor availability ensures competitive pricing, supply security, and immediate accessibility for research programs; procurement of less commercially available isomers introduces supply risk and potential project delays.

• [1] ChemBase / Enamine. 2-(1-acetylpiperidin-2-yl)acetic acid (CAS 25393-20-8). Supplier: Enamine LLC; Purity: 95%. View Source

Orthogonal Functional Groups for Sequential Derivatization: N-Acetyl and C2-Acetic Acid

1-Acetyl-2-piperidineacetic acid features two orthogonal functional groups: an N-acetyl group (amide, relatively stable) and a C2-acetic acid moiety (free carboxylic acid, readily activated for coupling). This arrangement enables sequential derivatization—the carboxylic acid can be selectively coupled to amines via standard HATU/EDC chemistry while the N-acetyl group remains intact, or the N-acetyl can be hydrolyzed under acidic or basic conditions to reveal the free piperidine nitrogen for further functionalization [1]. The non-acetylated parent compound 2-piperidineacetic acid (CAS 19832-04-3, MW 143.18) lacks the N-protection, requiring an additional N-acetylation step before use in sequences where chemoselectivity is needed, adding one synthetic step and reducing overall yield . The 1-acetyl-4-piperidineacetic acid isomer shares the same functional groups but differs in the spatial orientation of the acetic acid relative to the piperidine nitrogen, altering chelation geometry and potentially affecting metal-catalyzed coupling efficiency .

Orthogonal Groups

Class-level inference

Pre-installed N-acetyl and C2-COOH; non-acetylated parent requires +1 synthetic step for N-protection.

Sequential derivatization pathway review; may reduce step count.

Spatial geometry may influence chelation.

Evidence Dimension	Number of orthogonal functional groups available for sequential derivatization without additional protection/deprotection steps
Target Compound Data	Two orthogonal groups (N-acetyl, C2-COOH) pre-installed; enables direct sequential chemistry
Comparator Or Baseline	2-Piperidineacetic acid (CAS 19832-04-3): One functional group (COOH); requires +1 synthetic step for N-acetylation; 1-Acetyl-4-piperidineacetic acid: Same functional groups but different spatial geometry
Quantified Difference	Target saves 1 synthetic step vs. non-acetylated parent in sequences requiring N-protection; different chelation geometry vs. 4-isomer
Conditions	Standard amide coupling conditions (HATU, EDC, DCC); N-acetyl hydrolysis conditions (HCl, NaOH)

Why This Matters

The pre-installed orthogonal functionality enables more efficient synthetic routes with fewer protection/deprotection steps, reducing both time and material costs in multi-step pharmaceutical intermediate synthesis.

• [1] MySkinRecipes. 1-Acetyl-2-piperidineacetic Acid – Product Description. 'Its acetyl and carboxylic acid functional groups allow for further chemical modifications, making it valuable in medicinal chemistry for creating analogs and derivatives.' View Source

Procurement Application Scenarios for 1-Acetyl-2-piperidineacetic Acid in CNS Drug Discovery and Chemical Synthesis

CNS Drug Discovery: Methylphenidate-Class Scaffold Synthesis

Medicinal chemistry teams developing dopamine or norepinephrine reuptake inhibitors require the 2-substituted acetyl-piperidine scaffold as a key intermediate. 1-Acetyl-2-piperidineacetic acid provides the correct C2 attachment geometry for methylphenidate analogs, as evidenced by its documented use in CNS agent synthesis [1] and the registry of the 1-acetyl-2-piperidinyl scaffold in methylphenidate-related compounds [2]. The 4-isomer does not map to this pharmacophore and cannot be substituted without redesigning the synthetic route.

Asymmetric Synthesis: Chiral Building Block Procurement

Research programs requiring enantioselective synthesis of piperidine-containing drug candidates benefit from the stereogenic C2 center of 1-Acetyl-2-piperidineacetic acid. The commercial availability of the (R)-enantiomer analog (CAS 178963-27-4) confirms the feasibility of enantiomeric resolution within this scaffold class. The 4-isomer, lacking a stereocenter at the substitution position, cannot serve this purpose. Procurement of the 2-isomer, either as racemate for subsequent resolution or as a pre-resolved enantiomer, is essential for chiral drug development programs.

Aqueous-Phase Synthetic Methodologies and Salt Formation

The measured aqueous solubility of 39 g/L at 25 °C , combined with a predicted pKa of 4.75 , enables 1-Acetyl-2-piperidineacetic acid to be readily deprotonated and solubilized in aqueous basic media. This facilitates aqueous-phase amide coupling, salt screening, and purification workflows that are impractical with the poorly water-soluble 4-isomer. Laboratories optimizing green chemistry or aqueous-phase synthetic protocols should select this compound for its superior handling properties in water-based reaction systems.

Quality Control and Reference Standard Procurement

The well-defined experimental melting point (112–113 °C) and multi-vendor availability at ≥98% purity make 1-Acetyl-2-piperidineacetic acid suitable as an in-house reference standard for identity and purity testing. QC laboratories can implement rapid melting point verification as a low-cost identity check, reducing reliance on NMR or LCMS for routine batch acceptance. The 4-isomer lacks consistently reported melting point data, complicating analogous QC protocols.

Application

Selection Property

Validation Focus

CNS Drug Discovery (Methylphenidate-Class Scaffolds)

C2 pharmacophore geometry

Dopamine/norepinephrine reuptake target model context review

Asymmetric Synthesis (Chiral Building Block)

Stereogenic C2 center

Enantiomeric resolution feasibility review

Aqueous-Phase Methodologies

Aqueous solubility profile

Deprotonation and salt-formation endpoint review

QC Reference Standard

Defined melting point

Identity verification protocol review

Research-use-only (RUO) intermediate; not for human or veterinary diagnostic or therapeutic use.

• [1] MySkinRecipes. 1-Acetyl-2-piperidineacetic Acid – Product Description. CNS agent intermediate. View Source
• [2] SpectraBase. Methylphenidate AC – Methyl (1-acetyl-2-piperidinyl)(phenyl)acetate. View Source